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Compound of Interest

Compound Name: 3-Benzyl-1H-indole

CAS No.: 16886-10-5

Cat. No.: B102970

Get Quote

Introduction: The Importance of Rigorous
Characterization
3-Benzyl-1H-indole is a key structural motif present in a variety of compounds with significant

biological activities. As a privileged scaffold in medicinal chemistry and drug development, its

derivatives are explored for potential therapeutic applications.[1][2] The precise structural

confirmation and purity assessment of 3-Benzyl-1H-indole are therefore non-negotiable

prerequisites for any downstream application, be it in synthetic chemistry, biological screening,

or formulation development. An impurity or a misidentified structure can lead to erroneous

biological data and compromise research outcomes.

This guide provides a multi-faceted analytical strategy for the comprehensive characterization

of 3-Benzyl-1H-indole. It is designed for researchers, quality control analysts, and drug

development professionals, offering not just protocols, but the underlying scientific rationale for

each methodological choice. We will explore a synergistic workflow employing chromatographic

and spectroscopic techniques to establish the compound's identity, purity, and structural

integrity with a high degree of confidence.
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Physicochemical & Structural Identifiers
A foundational step in characterization is to collate the compound's basic physicochemical

properties. This data serves as a primary reference against which experimental results are

compared.

Property Value Source

IUPAC Name 3-benzyl-1H-indole PubChem[3]

Molecular Formula C₁₅H₁₃N PubChem[3]

Molecular Weight 207.27 g/mol PubChem[3]

CAS Number 16886-10-5 PubChem[3]

Canonical SMILES
C1=CC=C(C=C1)CC2=CNC3=

CC=CC=C32
PubChem[3]

Integrated Analytical Workflow
No single analytical technique is sufficient for unambiguous characterization. A robust analysis

relies on the integration of orthogonal methods—techniques that measure different properties

of the molecule. The workflow below illustrates a logical progression from initial purity

assessment to definitive structural elucidation.
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Purity & Quantification

Structural Elucidation
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Confirm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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